3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-2-(4-nitrophenyl)-3-(4-phenylphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H14N2O2/c22-15-20(19-10-12-21(13-11-19)23(24)25)14-16-6-8-18(9-7-16)17-4-2-1-3-5-17/h1-14H/b20-14-
• InChI Key: SRQUSBDYBAJSRZ-ZHZULCJRSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C=C(C#N)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)/C=C(/C#N)\C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C21H14N2O2
• Molecular Weight: 326.3 g/mol

Description

3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile, also known as BPAN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BPAN is a derivative of acrylonitrile and is synthesized through a multistep process involving several chemical reactions.

Scientific Research Applications

3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile has been studied for its potential applications in various fields, including as a fluorescent probe for detecting metal ions and as a precursor for the synthesis of other compounds. This compound has also been studied for its potential use in organic solar cells due to its high electron mobility.

Mechanism of Action

The mechanism of action of 3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile is not well understood, but it is believed to act as a fluorescent probe for metal ions by binding to them and emitting light. This compound may also act as a photosensitizer, absorbing light and transferring energy to other molecules.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of this compound. However, it has been shown to be non-toxic to human cells and may have potential as a therapeutic agent for certain diseases.

Advantages and Limitations for Lab Experiments

3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile has several advantages for lab experiments, including its high solubility in organic solvents and its ability to act as a fluorescent probe for metal ions. However, its synthesis method is complex and requires several chemical reactions, which may limit its use in some labs.

Future Directions

There are several future directions for 3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile research, including its use as a fluorescent probe for detecting metal ions in biological systems and its potential as a therapeutic agent for certain diseases. This compound may also have potential as a precursor for the synthesis of other compounds with various applications. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method is complex, but it has several advantages for lab experiments. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

3-(4-biphenylyl)-2-(4-nitrophenyl)acrylonitrile is synthesized through a multistep process involving several chemical reactions. The first step involves the reaction of 4-nitrobenzaldehyde with malononitrile to produce 2-(4-nitrophenyl)acrylonitrile. The second step involves the reaction of 4-biphenylcarboxaldehyde with malononitrile to produce 3-(4-biphenylyl)-2-propenenitrile. Finally, these two compounds are reacted together in the presence of a base to produce this compound.